4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(2-chlorophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(2-chlorophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C28H15ClN2O3/c29-21-8-4-1-5-16(21)9-11-22-20(14-30)25(17-10-12-23-24(13-17)34-15-33-23)26-27(31-22)18-6-2-3-7-19(18)28(26)32/h1-13H,15H2/b11-9+
• InChI Key: ULLRPJGSKBQTJY-PKNBQFBNSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)C=CC5=CC=CC=C5Cl)C6=CC=CC=C6C4=O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)/C=C/C5=CC=CC=C5Cl)C6=CC=CC=C6C4=O
• Molecular Formula: C28H15ClN2O3
• Molecular Weight: 462.9 g/mol

Description

4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(2-chlorophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C28H15ClN2O3 and its molecular weight is 462.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Nootropic Agents and Synthesis

  Compounds with similar complex structures have been synthesized and tested for nootropic activity. For example, derivatives of 2-oxopyrrolidines have been explored for their potential cognitive-enhancing effects, illustrating the interest in synthesizing complex molecules for biological activities (Valenta et al., 1994).

• Antimicrobial and Antifungal Agents

  Derivatives of carbonitriles, including those with benzotriazole moieties, have been synthesized and evaluated for their antimicrobial and antifungal properties. This underscores the relevance of such compounds in developing new treatments against infectious diseases (Al-Omran et al., 2002).

• Antioxidant Activity

  Novel heterocyclic compounds derived from tetrahydropyrimidine and other carbonitrile derivatives have been investigated for their antioxidant activities. Such studies highlight the potential of complex molecules in mitigating oxidative stress and related pathologies (Salem et al., 2015).

Chemical Synthesis and Structural Analysis

• Crystal Structure Determination

  The structural analysis of complex molecules, including those with substituted phenyl and methoxy groups, plays a crucial role in understanding their chemical properties and potential applications. X-ray crystallography has been used to determine the crystal structures of such compounds, aiding in the design of molecules with desired characteristics (Moustafa & Girgis, 2007).

• Electropolymerization and Conducting Polymers

  Research into the electropolymerization of derivatized bis(pyrrol-2-yl) arylenes, for instance, opens avenues for creating conducting polymers from low oxidation potential monomers. These materials have applications in electronics and materials science (Sotzing et al., 1996).